Cas no 1806776-50-0 (3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1806776-50-0
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4918644
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-6(9)3-1-13-2-4(14)5(3)7(10,11)12/h1-2,6,14H
• InChI Key： DVAUXKNLFWISTR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1C(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1806776-50-0)

3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1806776-50-0) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals frequently search for terms like "fluorinated pyridine applications", "CAS 1806776-50-0 uses", and "synthesis of hydroxy-trifluoromethyl pyridines", reflecting its growing relevance in modern chemistry.

The structural features of 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine contribute to its versatility. The presence of both hydroxy and fluoroalkyl groups enhances its reactivity, enabling its use in cross-coupling reactions, heterocyclic synthesis, and as a building block for bioactive compounds. Recent studies highlight its potential in developing antimicrobial agents and crop protection chemicals, aligning with the rising demand for sustainable agrochemicals and green chemistry solutions. Searches for "fluoro-pyridine derivatives in drug discovery" and "eco-friendly fluorinated intermediates" underscore these applications.

From a synthetic perspective, CAS No. 1806776-50-0 is often prepared via multi-step fluorination and selective hydroxylation processes. Optimizing its production has become a focal point for chemists, particularly in minimizing byproducts and improving yields. Queries such as "efficient synthesis of 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine" and "scaling up fluoropyridine manufacturing" are common among industrial researchers. Additionally, its stability under various conditions makes it suitable for high-throughput screening and catalysis studies.

The compound's role in material science is equally noteworthy. Its fluorine-rich structure imparts properties like thermal resistance and low surface energy, making it a candidate for specialty coatings and electronic materials. With increasing interest in fluoropolymers and advanced functional materials, searches for "fluoropyridines in material design" and "CAS 1806776-50-0 material applications" have surged. This aligns with global trends toward high-performance materials for renewable energy and electronics.

In summary, 3-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1806776-50-0) is a multifaceted compound with broad utility across scientific disciplines. Its synthesis, applications, and future potential continue to inspire research, as evidenced by trending searches like "emerging uses of fluorinated pyridines" and "innovative chemistries with CAS 1806776-50-0". As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in next-generation chemical innovations.